Cas no 62381-32-2 (6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-)

• Product Name: 6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-
• CAS No: 62381-32-2
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 446990
• PubChem ID: 71386990
• Update Time: 2025-04-19

6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)- Chemical and Physical Properties

Names and Identifiers

• 6-Heptene-2,5-dione, 7-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (E)-
• 7-(2,6,6-trimethylcyclohexen-1-yl)hept-6-ene-2,5-dione
• 62381-32-2
• 7-(2,6,6-Trimethylcyclohex-1-en-1-yl)hept-6-ene-2,5-dione
• DTXSID00809131

• Inchi： 1S/C16H24O2/c1-12-6-5-11-16(3,4)15(12)10-9-14(18)8-7-13(2)17/h9-10H,5-8,11H2,1-4H3
• InChI Key： RPYVNFMLYJGAEN-UHFFFAOYSA-N
• SMILES： O=C(CCC(C)=O)C=CC1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14